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Compound of Interest

Compound Name: C6 NBD L-threo-dihydroceramide

Cat. No.: B12396675 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of C6
NBD L-threo-dihydroceramide. Adherence to these procedures is critical for ensuring

laboratory safety, environmental protection, and regulatory compliance. This document is

intended for researchers, scientists, and drug development professionals who handle this and

similar chemical compounds.

Key Safety and Disposal Information
C6 NBD L-threo-dihydroceramide and related compounds should be handled as hazardous

chemical waste. Although a specific Safety Data Sheet (SDS) for this exact isomer may not be

readily available, data from closely related ceramide analogs and fluorescent dyes indicate that

these compounds require careful disposal. It is prudent to treat C6 NBD L-threo-
dihydroceramide as a hazardous substance.
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Parameter Information Source

Chemical Name

N-[(1S,2S)-2-hydroxy-1-

(hydroxymethyl)heptadecyl]-6-

[(7-nitro-2,1,3-benzoxadiazol-

4-yl)amino]-hexanamide

[1]

CAS Number 114301-98-3 [1][2]

Molecular Formula C30H51N5O6 [1][3][4]

Appearance Solid [2][3]

Storage Temperature -20°C [2][3]

Hazard Classification

While not explicitly classified,

related ceramides are

considered hazardous (e.g.,

skin and eye irritant).

Therefore, it is prudent to

handle as hazardous chemical

waste.

[5]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant. Offer surplus and non-

recyclable solutions to a

licensed disposal company.

[5]

Experimental Protocols: Step-by-Step Disposal
Procedures
The proper disposal of C6 NBD L-threo-dihydroceramide must always be in accordance with

local, state, and federal regulations. The following protocol provides a general guideline for safe

handling and disposal.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing appropriate PPE, including:
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Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

2. Waste Segregation:

Solid Waste: Collect solid C6 NBD L-threo-dihydroceramide waste, including contaminated

consumables (e.g., pipette tips, microfuge tubes, weigh boats), in a designated, properly

labeled hazardous waste container. The container should be compatible with the chemical

and clearly marked as "Hazardous Waste" with the full chemical name.

Liquid Waste: Solutions containing C6 NBD L-threo-dihydroceramide should be collected

in a separate, leak-proof, and clearly labeled hazardous waste container. Do not mix with

other incompatible waste streams. For instance, halogenated and non-halogenated solvent

wastes should be collected separately.

3. Container Labeling:

Immediately label all waste containers with:

The words "Hazardous Waste"

The full chemical name: "C6 NBD L-threo-dihydroceramide"

A clear description of the contents (e.g., "solid waste," "in methanol")

The accumulation start date

4. Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area. This area

should be secure and away from general laboratory traffic.

5. Disposal Request:
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Once the waste container is full, or in accordance with your institution's guidelines, arrange for

pickup by your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor.

Important Considerations:

DO NOT dispose of C6 NBD L-threo-dihydroceramide down the drain.[5] This can

contaminate waterways and is against regulations for most chemical waste.

Empty Containers: Thoroughly empty all original containers. The first rinse of the empty

container must be collected and disposed of as hazardous waste. Subsequent rinses with

water can typically be disposed of down the drain. Obliterate or deface the label on the

empty container before disposal in the appropriate recycling or trash receptacle.

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and date of disposal, as required by your institution and regulatory agencies.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and steps for the proper disposal

of C6 NBD L-threo-dihydroceramide.
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Preparation

Waste Identification & Segregation

Containment & Labeling

Storage & Disposal

Start: Handling
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Solid
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Liquid
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Request Pickup by EHS or
Licensed Disposal Contractor

End: Proper Disposal
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Disposal workflow for C6 NBD L-threo-dihydroceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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